Cas no 2638-94-0 (4,4′-Azobis(4-cyanovaleric Acid))

• Product Name: 4,4′-Azobis(4-cyanovaleric Acid)
• CAS No: 2638-94-0
• Molecular Formula: C₁₂H₁₆N₄O₄
• Molecular Weight: 280.27984
• MDL: MFCD00002799
• CID: 43270
• PubChem ID: 24847250

4,4′-Azobis(4-cyanovaleric Acid) Properties

Names and Identifiers

• 4,4'-(Diazene-1,2-diyl)bis(4-cyanopentanoic acid)
• ACVA
• 4,4-Azobis-(4-cyanopentanoic acid)
• 4,4azobis(4-cyanovaleric acid)
• 4,4-dicyano-4,4-azodivaleric acid
• 4,4'-Azobis(4-cyanovaleric acid)
• 4,4′-Azobis(4-cyanovaleric Acid)
• 4,4'-Azobis(4-Cyano Valeric Acid(ACVA)
• 4,4-Azobis(4-cyanovaleric acid)
• 4,4'-azobis(4-cyanopentanoic acid)
• ABCPA
• ABCVA
• azobis(cyanovalericacid)
• Azocarboxy
• NC 25
• CS-W012275
• EINECS 220-135-0
• 4-[(E)-2-(3-CARBOXY-1-CYANO-1-METHYLPROPYL)DIAZEN-1-YL]-4-CYANO-4-METHYLBUTANOIC ACID
• AKOS024348893
• 4,4'-Azobis[4-cyanopentanoic acid]
• 4,4?-Azobis(4-cyanovaleric Acid)
• Pentanoic acid, 4,4'-azobis(4-cyano-
• MFCD00002799
• 4,4'-Azobis(4-cyanovaleric acid), >=98.0% (T)
• VFXXTYGQYWRHJP-UHFFFAOYSA-N
• AKOS015853607
• CHEMBL3185815
• 4,4'-Azobis[4-cyanovaleric acid]
• 4,4'-Azobis-4-cyanovaleric acid
• 4,4'-Azobis(4-cyanovaleric) acid
• C12H16N4O4
• Valeric acid,4'-azobis[4-cyano-
• Kyselina 4,4'-azo-bis-(4-kyanvalerova)
• 2638-94-0
• Kyselina 4,4'-azo-bis-(4-kyanvalerova) [Czech]
• 4,4'-Azo-bis(4-cyanopentanoic acid)
• CAS-2638-94-0
• Tox21_302513
• NSC 114466
• 4,4'-Azobis(4-cyanovaleric acid), >=75%
• 4-cyano-4-[(E)-(1-cyano-4-hydroxy-1-methyl-4-oxo-butyl)azo]pentanoic acid
• V-501
• Pentanoic acid,4'-azobis[4-cyano-
• NSC-114466
• NCGC00256797-01
• cis-4,4'-Azobis(4-cyanovaleric acid)
• Pentanoic acid, 4,4'-(1,2-diazenediyl)bis[4-cyano-
• NSC114466
• Valeric acid, 4,4'-azobis(4-cyano-
• Benzene, 1-bromo-4-(1-propyn-1-yl)-
• FT-0700071
• 1041193-98-9
• SCHEMBL786277
• SCHEMBL27672
• 4,4'-(1E)-1,2-Diazenediylbis[4-cyanopentanoic acid]
• 4,4'-Diazene-1,2-diylbis(4-cyanopentanoic acid)
• DTXCID1024629
• BRN 1729856
• 4-[(4-carboxy-2-cyanobutan-2-yl)diazenyl]-4-cyanopentanoic acid
• AC-1880
• 4-[2-(3-carboxy-1-cyano-1-methylpropyl)diazen-1-yl]-4-cyano-4-methylbutanoic acid
• VFXXTYGQYWRHJP-FOCLMDBBSA-N
• LS-14095
• EN300-1705965
• (E)-4,4'-(diazene-1,2-diyl)bis(4-cyanopentanoic acid)
• 4,4'-AZO-bis(4-CYANOVALERIC ACID)
• DTXSID3044629
• Q4637047
• 4,4'-azobis-(4-cyanovaleric acid)
• Azobis(cyanovaleric acid)
• Pentanoic acid, 4,4'-(1,2-diazenediyl)bis(4-cyano-
• W-107175
• DTXSID00859752
• Pentanoic acid, 4,4'-azobis[4-cyano-
• 4-04-00-03382 (Beilstein Handbook Reference)
• 4,4'-(Diazene-1,2-diyl)bis(4-cyanopentanoic acid) (contains up to 18% water)
• FS-4446
• A1671
• 4,4\\'-Azobis(4-cyanovaleric acid)

• MDL： MFCD00002799
• InChIKey： VFXXTYGQYWRHJP-FOCLMDBBSA-N
• Inchi： InChI=1S/C12H16N4O4/c1-11(7-13,5-3-9(17)18)15-16-12(2,8-14)6-4-10(19)20/h3-6H2,1-2H3,(H,17,18)(H,19,20)
• SMILES： CC(CCC(=O)O)(C#N)N=NC(C)(CCC(=O)O)C#N

Computed Properties

• Exact Mass: 280.11700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 280.117
• Heavy Atom Count: 20
• Complexity: 466
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 147A^2

Experimental Properties

• LogP: 1.73276
• PSA: 146.90000
• Refractive Index: 1.6081 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 423°C (rough estimate)
• Melting Point: 118-125 °C (dec.) (lit.)
• Flash Point: 503.6 °C at 760 mmHg
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Light Sensitive
• Density: 1.2464 (rough estimate)

4,4′-Azobis(4-cyanovaleric Acid) Security Information

• Symbol:
• RTECS：YV6190500
• WGK Germany：2
• Safety Term：4.1
• Safety Instruction： S15-S16-S22-S24/25-S36
• Packing Group：II; III
• Packing Group：II; III
• Risk Phrases：R11
• Hazard Level：4.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• Hazard Statement： H228
• Warning Statement： P210
• Storage Condition：2-8°C
• Risk Phrases： 11
• Signal Word：Danger
• TSCA：Yes
• HazardClass：4.1
• FLUKA BRAND F CODES：4.4-8

4,4′-Azobis(4-cyanovaleric Acid) Customs Data

• HS CODE：2927000090
• Customs Data：

  China Customs Code:

  2927000090

  Overview:

  2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents